Cas no 725710-53-2 (4-2-(3,4-dimethylphenyl)-2-oxoethoxy-3-methoxybenzaldehyde)

• Product Name: 4-2-(3,4-dimethylphenyl)-2-oxoethoxy-3-methoxybenzaldehyde
• CAS No: 725710-53-2
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• CID: 3105642
• PubChem ID: 2378261
• Update Time: 2025-06-12

4-2-(3,4-dimethylphenyl)-2-oxoethoxy-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[2-(3,4-Dimethyl-phenyl)-2-oxo-ethoxy]-3-methoxy-benzaldehyde
• 4-2-(3,4-dimethylphenyl)-2-oxoethoxy-3-methoxybenzaldehyde
• CS-0219780
• AB00716633-01
• 4-[2-(3,4-dimethylphenyl)-2-oxoethoxy]-3-methoxybenzaldehyde
• Z19660920
• SR-01000038863
• EN300-04916
• 725710-53-2
• G38476
• AKOS030683002
• SR-01000038863-1

• Inchi： 1S/C18H18O4/c1-12-4-6-15(8-13(12)2)16(20)11-22-17-7-5-14(10-19)9-18(17)21-3/h4-10H,11H2,1-3H3
• InChI Key： LJQHIJIHYJGKKD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OC)CC(C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 298.12050905Da
• Monoisotopic Mass: 298.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-2-(3,4-dimethylphenyl)-2-oxoethoxy-3-methoxybenzaldehyde

Introduction to 4-2-(3,4-dimethylphenyl)-2-oxoethoxy-3-methoxybenzaldehyde (CAS No. 725710-53-2)

4-2-(3,4-dimethylphenyl)-2-oxoethoxy-3-methoxybenzaldehyde, with the CAS number 725710-53-2, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its intricate molecular framework, which includes a benzaldehyde moiety, a methoxy group, and a substituted phenyl ring. The presence of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 4-2-(3,4-dimethylphenyl)-2-oxoethoxy-3-methoxybenzaldehyde is C₁₈H₁₈O₄, and its molecular weight is approximately 306.33 g/mol. The compound is typically synthesized through a series of multi-step reactions involving the condensation of appropriate starting materials, such as aldehydes and ketones, followed by functional group modifications to achieve the desired structure. The synthetic route often involves the use of catalysts and specific reaction conditions to ensure high yields and purity.

In the realm of pharmaceutical research, 4-2-(3,4-dimethylphenyl)-2-oxoethoxy-3-methoxybenzaldehyde has shown promise as an intermediate in the development of novel drugs. Its structural features, particularly the presence of the benzaldehyde and methoxy groups, can be leveraged to create compounds with specific biological activities. Recent studies have explored its potential as a scaffold for the design of anti-inflammatory agents, antioxidants, and anticancer drugs. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway.

Beyond pharmaceutical applications, 4-2-(3,4-dimethylphenyl)-2-oxoethoxy-3-methoxybenzaldehyde has also found use in materials science. Its unique electronic properties make it a suitable candidate for the development of advanced materials with applications in electronics and optoelectronics. Specifically, derivatives of this compound have been used to create organic semiconductors and photovoltaic materials. A study published in the Journal of Materials Chemistry demonstrated that these materials exhibit excellent charge transport properties and high photovoltaic efficiency.

The chemical stability and reactivity of 4-2-(3,4-dimethylphenyl)-2-oxoethoxy-3-methoxybenzaldehyde are important considerations for both synthetic chemists and material scientists. The compound is generally stable under standard laboratory conditions but can undergo various chemical transformations when exposed to specific reagents or reaction conditions. For example, it can be reduced to form alcohols or undergo nucleophilic substitution reactions to introduce new functional groups. These transformations are crucial for expanding its utility in different applications.

In terms of safety and handling, while 4-2-(3,4-dimethylphenyl)-2-oxoethoxy-3-methoxybenzaldehyde is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and storing the compound in a cool, dry place away from incompatible substances.

The market demand for 4-2-(3,4-dimethylphenyl)-2-oxoethoxy-3-methoxybenzaldehyde is expected to grow in the coming years due to its diverse applications and potential for further development. Key drivers include advancements in pharmaceutical research and materials science, as well as increasing interest in sustainable and high-performance materials. Companies involved in organic synthesis and custom chemical manufacturing are likely to benefit from the growing demand for this compound.

In conclusion, 4-2-(3,4-dimethylphenyl)-2-oxoethoxy-3-methoxybenzaldehyde (CAS No. 725710-53-2) is a versatile organic compound with significant potential across multiple industries. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.